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Compound of Interest

Compound Name: 1-Ethoxycyclopropanol

Cat. No.: B182435

Essential Safety and Handling Guide for 1-
Ethoxycyclopropanol

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 1-Ethoxycyclopropanol (CAS

13837-45-1). The following procedural guidance outlines operational plans from receipt to

disposal to ensure safe laboratory practices.

Hazard Identification and GHS Classification

1-Ethoxycyclopropanol is classified with the following hazards:

Signal Word: Warning[1]

GHS Pictogram: GHSO07 (Exclamation Mark)[1]
Hazard Statements:

o H315: Causes skin irritation[1]

o H319: Causes serious eye irritation[1]

Potential Hazards: While specific flammability data is not available for 1-
Ethoxycyclopropanol, related compounds like 1-Ethoxy-2-propanol are flammable liquids.
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[2][3][4][5] Therefore, it is prudent to treat 1-Ethoxycyclopropanol as potentially flammable
and keep it away from heat and ignition sources.[2][4][5][6][7][8]

Operational Plan: From Receipt to Use

Safe handling requires adherence to the following step-by-step procedures to minimize
exposure and risk.

. Receiving and Storage:
Upon receipt, visually inspect the container for any damage or leaks.
Label the container with the date of receipt and the intended opening date.

Store in a cool, dry, and well-ventilated area.[7][9] For long-term stability, 1-
Ethoxycyclopropanol can be kept unaltered for several months if stored at 0°C.[1]

Store away from incompatible materials such as acids and strong oxidizing agents.[3][7] On
heating or in the presence of acidic solvents, it can undergo a ring-opening reaction to form
ethyl propionate.[1]

. Handling and Experimental Use:

All handling should be performed in a well-ventilated area, preferably within a laboratory
fume hood, to avoid the inhalation of vapors.[2][6]

Avoid contact with skin and eyes.[6][7]
Wear appropriate Personal Protective Equipment (PPE) at all times.

Keep away from all sources of ignition, including heat, sparks, and open flames.[2][4][5][6][7]
[8] Smoking is strictly prohibited in the handling area.[2][4][5][6][7]

Use non-sparking tools and equipment designed to be explosion-proof.[7][8][10]
Ground and bond containers when transferring material to prevent static discharge.[7][8]

. First Aid Measures:
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o Eye Contact: Immediately rinse cautiously with water for several minutes.[7][8] If contact
lenses are present, remove them if it is easy to do so and continue rinsing.[5][8] If eye
irritation persists, seek medical advice or attention.[8]

o Skin Contact: Remove all contaminated clothing immediately.[2][5] Wash the affected area
thoroughly with soap and plenty of water.[6][7] If skin irritation occurs, consult a physician.[6]

 Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing.[3][5][7] If the person feels unwell, call a POISON CENTER or a doctor.[7][8]

 Ingestion: Rinse the mouth with water.[7] Never give anything by mouth to an unconscious
person.[7][10] Call a POISON CENTER or doctor if you feel unwell.[7][8]

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling 1-Ethoxycyclopropanol,
selected based on its known hazards.
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Protection Type

Specific Equipment

Rationale and Citation

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforming to NIOSH (US) or
EN 166 (EU) standards is
required to protect against

serious eye irritation.[6][7][9]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Chloroprene).

Handle with gloves and
dispose of them after use
according to good laboratory

practices.[6][9]

Skin and Body

Lab coat or impervious

clothing.

Protective clothing should be
selected based on the
concentration and amount of
the substance being handled
at the specific workplace.[6]
[11]

Respiratory

Use in a fume hood. Air-
purifying respirator if risk
assessment deems it

necessary.

A fume hood or mechanical
exhaust should be used to
avoid exposure.[6] If
engineering controls are
insufficient, a full-face
respirator with appropriate
cartridges should be used.[6]

Disposal Plan

Chemical waste must be managed according to institutional and regulatory guidelines.

Improper disposal can harm individuals and the environment.
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Waste Type

Container

Disposal Procedure

Unused/Surplus Chemical

Original or properly labeled,
sealed, and compatible waste

container.

Dispose of contents/container
to an approved waste disposal
plant.[7][8] Do not let the
product enter drains.[2][6][10]

Contaminated Materials

Lined, hard-sided container for
solids (e.g., gels, paper
towels). Leak-tight container
with a screw cap for liquids.
[12]

Collect contaminated items
(gloves, wipes) and place them
in a suitable, closed container
for disposal.[10][12]

Empty Containers

N/A

A container is considered
empty only after all contents
have been removed.
Depending on the contents'
hazardous classification, the
container may need to be
triple-rinsed before disposal or
disposed of as hazardous

waste.[12]

Workflow for Safe Handling of 1-
Ethoxycyclopropanol

The following diagram illustrates the key stages in the safe management of 1-

Ethoxycyclopropanol within a laboratory setting.
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Caption: Workflow for the safe handling of 1-Ethoxycyclopropanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 1-ethoxycyclopropanol | 13837-45-1 [chemicalbook.com]
. chemicalbook.com [chemicalbook.com]

. fishersci.ie [fishersci.ie]

. cpachem.com [cpachem.com]

. leap.epa.ie [leap.epa.ie]

. cdnisotopes.com [cdnisotopes.com]

. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. carlroth.com [carlroth.com]

¢ 10. chemicalbook.com [chemicalbook.com]

e 11. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
e 12. Chemical Waste | Environment, Health & Safety [ehs.ucsf.edu]

¢ To cite this document: BenchChem. [Personal protective equipment for handling 1-
Ethoxycyclopropanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182435#personal-protective-equipment-for-handling-
1-ethoxycyclopropanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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